Cas no 99335-70-3 (2H-Pyran-2-methanol, tetrahydro-2-methyl-)

• Product Name: 2H-Pyran-2-methanol, tetrahydro-2-methyl-
• CAS No: 99335-70-3
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD29949599
• CID: 4381768
• PubChem ID: 13476812
• Update Time: 2025-06-12

2H-Pyran-2-methanol, tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-methanol, tetrahydro-2-methyl-
• 99335-70-3
• (2-methyloxan-2-yl)methanol
• (2-METHYLTETRAHYDRO-2H-PYRAN-2-YL)METHANOL
• (2-methyltetrahydropyran-2-yl)methanol
• Tetrahydro-2-methyl-2H-pyran-2-methanol
• AT32177
• EN300-781117
• DB-405762
• ZDA33570
• SCHEMBL10876938

• MDL： MFCD29949599
• Inchi： 1S/C7H14O2/c1-7(6-8)4-2-3-5-9-7/h8H,2-6H2,1H3
• InChI Key： QOZMKNPLACXAEU-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C)CO

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran-2-methanol, tetrahydro-2-methyl-

2H-Pyran-2-methanol, tetrahydro-2-methyl- (CAS No. 99335-70-3): A Comprehensive Overview

2H-Pyran-2-methanol, tetrahydro-2-methyl- (CAS No. 99335-70-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as THPM, is a member of the tetrahydropyran family and is characterized by its unique structural features and chemical properties.

The molecular formula of THPM is C₇H₁₄O₂, and its molecular weight is 130.18 g/mol. The compound is a colorless liquid with a mild, characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These physical properties make it an ideal candidate for various synthetic transformations and pharmaceutical applications.

In the realm of organic synthesis, THPM serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional group versatility allow chemists to introduce various substituents and functional groups, thereby expanding its utility in the development of novel compounds. Recent studies have explored the use of THPM in the synthesis of bioactive molecules, including potential drug candidates for the treatment of various diseases.

The chemical structure of THPM includes a tetrahydropyran ring with a methyl group at the 2-position and a hydroxymethyl group at the 2-position. This unique arrangement of functional groups provides several reactive sites that can be exploited in synthetic reactions. For instance, the hydroxymethyl group can undergo oxidation to form aldehyde or carboxylic acid derivatives, while the methyl group can be used for further functionalization through substitution reactions.

In medicinal chemistry, THPM has shown promise as a lead compound for the development of new therapeutic agents. Research has demonstrated its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. One notable study published in the Journal of Medicinal Chemistry highlighted the use of THPM-derived compounds in the development of selective inhibitors for specific protein targets involved in cancer progression.

The biological activity of THPM-derived compounds has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that these compounds exhibit potent inhibitory effects on key enzymes and receptors implicated in various disease pathways. For example, one study reported that a derivative of THPM effectively inhibited the activity of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain.

In vivo studies have further validated these findings by demonstrating the therapeutic potential of THPM-derived compounds in animal models of disease. A recent study published in the Journal of Pharmacology and Experimental Therapeutics evaluated the efficacy of a THPM-based compound in reducing inflammation and improving cognitive function in a mouse model of Alzheimer's disease. The results were promising, with significant improvements observed in both behavioral tests and histological analyses.

Beyond its applications in drug discovery, THPM has also found use in other areas such as materials science and environmental chemistry. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of metal-organic frameworks (MOFs) with potential applications in gas storage and separation technologies. Additionally, research has explored the use of THPM-based materials as catalysts for various chemical reactions, including hydrogenation and oxidation processes.

The safety profile of THPM is an important consideration for its widespread use in research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that THPM exhibits low toxicity when handled properly and poses minimal environmental concerns when used within recommended guidelines.

In conclusion, 2H-Pyran-2-methanol, tetrahydro-2-methyl- (CAS No. 99335-70-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for organic synthesis and drug discovery. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry and pharmaceutical science.